Cas no 820212-74-6 (Phenol, 2,6-bis[[(4-hydroxyphenyl)imino]methyl]-4-methyl-)

• Product Name: Phenol, 2,6-bis[[(4-hydroxyphenyl)imino]methyl]-4-methyl-
• CAS No: 820212-74-6
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 701449
• PubChem ID: 136229010
• Update Time: 2025-04-19

Phenol, 2,6-bis[[(4-hydroxyphenyl)imino]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis[[(4-hydroxyphenyl)imino]methyl]-4-methyl-
• 6-[(4-hydroxyanilino)methylidene]-2-[(4-hydroxyphenyl)iminomethyl]-4-methylcyclohexa-2,4-dien-1-one
• 2,6-di(4-hydroxyphenyliminomethyl)-4-methylphenol
• DTXSID40839699
• 6-[(4-Hydroxyanilino)methylidene]-2-{(E)-[(4-hydroxyphenyl)imino]methyl}-4-methylcyclohexa-2,4-dien-1-one
• 820212-74-6

• Inchi： 1S/C21H18N2O3/c1-14-10-15(12-22-17-2-6-19(24)7-3-17)21(26)16(11-14)13-23-18-4-8-20(25)9-5-18/h2-13,24-26H,1H3/b22-12+,23-13+
• InChI Key： VSRWRHTYODSQEG-FWSOMWAYSA-N
• SMILES： OC1C(/C=N/C2C=CC(=CC=2)O)=CC(C)=CC=1/C=N/C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 346.13174244g/mol
• Monoisotopic Mass: 346.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 85.4Ų